Cas no 869-25-0 (1-Propanamine,2-chloro-N,N-diethyl-, hydrochloride (1:1))

1-Propanamine,2-chloro-N,N-diethyl-, hydrochloride (1:1) structure
869-25-0 structure
Product Name:1-Propanamine,2-chloro-N,N-diethyl-, hydrochloride (1:1)
CAS No:869-25-0
MF:C7H17Cl2N
MW:186.122580289841
CID:721989
Update Time:2024-01-31

1-Propanamine,2-chloro-N,N-diethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,2-chloro-N,N-diethyl-, hydrochloride (1:1)
    • 2-CHLORO-N,N-DIETHYLPROPANAMINE HYDROCHLORIDE
    • diethyl-(2-chloro-propyl)-amine, hydrochloride
    • 2-chloro-n,n-diethyl-1-propylaminehydrochloride
    • 2-chloro-n,n-diethyl-1-propylaminhydrochloride
    • 2-chloropropyl(diethyl)amine hydrochloride
    • 2-Chloro-N,N-diethylpropanamineHCl
    • 2-Chloro-N,N-diethylpropanamine hydrochloride 98%
    • 1-(diethylamino)propan-2-ol hydrochloride
    • Inchi: 1S/C7H16ClN.ClH/c1-4-9(5-2)6-7(3)8;/h7H,4-6H2,1-3H3;1H
    • InChI Key: WNKXRJOYUCAQLE-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CC(Cl)C.Cl

Computed Properties

  • Exact Mass: 167.107692
  • Monoisotopic Mass: 167.107692
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 61.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5

Experimental Properties

  • Melting Point: 106-107 °C
  • Boiling Point: 156.5 °C at 760 mmHg
  • Flash Point: 33.3 °C
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